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Compound of Interest

Compound Name: Technetium-99

Cat. No.: B083966

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals identify,
understand, and reduce artifacts in Technetium-99m (Tc-99m) Single Photon Emission
Computed Tomography (SPECT) imaging.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common artifacts encountered
during Tc-99m SPECT imaging. Each guide outlines the appearance of the artifact, its potential
causes, and recommended solutions.

Issue 1: "Cold Spots" or Areas of Artificially Reduced
Tracer Uptake

Appearance: Unexpected areas of decreased signal intensity in the reconstructed image that
do not correspond to known anatomy or pathology.

Potential Causes & Solutions:
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Cause

Description

Solution

Patient Motion

Movement of the patient during
image acquisition is a frequent
cause of artifacts.[1][2] This
can be abrupt or gradual,
leading to misregistration of
data and blurring.[1]

- Ensure the patient is
comfortable and well-instructed
before the scan.[1] - Use
immobilization devices when
necessary. - Employ motion
correction software during
image processing.[1] - If
motion is significant, re-
acquisition of the data may be

necessary.[1]

Soft Tissue Attenuation

Photons emitted from the
tracer are absorbed or
scattered by overlying soft
tissues (e.g., breast tissue,
diaphragm), reducing the
number of photons reaching
the detector.[1][3] This is a
very common source of
artifacts in SPECT imaging.[1]

- Utilize attenuation correction
technigues, such as those
using a CT-based attenuation
map.[1] - Acquire images in
different patient positions (e.g.,
prone in addition to supine) to
differentiate attenuation from

true defects.[4]

Instrumentation Malfunction

A defective photomultiplier
tube (PMT) or a damaged
collimator can lead to localized

areas of decreased counts.[5]

- Perform regular quality
control checks, including
intrinsic and extrinsic
uniformity tests.[6][7] - Inspect
collimators for any signs of

damage.[7]

Incorrect Energy Window

Setting an incorrect energy
window can result in the
rejection of valid photons,

leading to reduced counts.

- Ensure the energy window is
centered on the 140 keV
photopeak of Tc-99m with an
appropriate width (e.g., 15-
20%).[6]

Issue 2: "Hot Spots” or Areas of Artificially Increased

Tracer Uptake
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Appearance: Focal areas of high signal intensity that are not physiologically plausible.

Potential Causes & Solutions:

Cause Description Solution

- Use proper injection

technigues to minimize
Leakage of the )
i ] extravasation. - If
) ) radiopharmaceutical at the ) )
Radiopharmaceutical o ] extravasation occurs, it should
) injection site can lead to a "hot o )
Extravasation be noted, and the injection site
spot” that may obscure ]
_ may need to be shielded or
underlying anatomy.[3][8] ) ]
excluded from the field of view

if possible.[3]

o - Carefully check for and
External contamination of the
) ) ) ) remove any external
patient's skin or clothing with o ) )
) ) contamination before imaging.
o the radiopharmaceutical can o
Contamination o [3] - If contamination is
create artificial hot spots.[3] )
) o suspected, decontaminate the
Urine contamination is a _ _
area and re-image if
common example.[3]
necessary.

- Utilize iterative reconstruction
algorithms (e.g., OSEM) which

are less prone to such

Certain reconstruction
algorithms, particularly filtered

] ] back-projection, can produce ) ]
Reconstruction Artifacts ) artifacts.[2] - Apply appropriate
"star" artifacts or streaks i ] ]
] ] filters during reconstruction to
emanating from areas of high

o suppress noise and artifacts.
activity.[9][10]

[10]

Issue 3: Image Distortion or Loss of Resolution

Appearance: The reconstructed images appear blurry, distorted, or lack fine detail.

Potential Causes & Solutions:
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Cause

Description

Solution

Center of Rotation (COR) Error

An inaccurate COR calibration
causes a misalignment of the
projection data during
reconstruction, leading to a
loss of resolution and "tuning
fork" artifacts.[4][6]

- Perform regular COR
calibration as part of the
quality control protocol.[6][11]
The misalignment should not

exceed 0.5 pixels.[6]

Incorrect Reconstruction Filter

The choice of reconstruction
filter significantly impacts
image quality.[10] An
inappropriate filter can either
oversmooth the data, losing

detail, or introduce noise.

- Select a reconstruction filter
and cutoff frequency that are
appropriate for the specific
imaging task and count

statistics.

Patient-to-Detector Distance

Increased distance between
the patient and the gamma
camera detectors leads to a
degradation of spatial

resolution.[12]

- Position the detectors as
close to the patient as possible

throughout the acquisition.[12]

Incorrect Collimator

Using a collimator that is not
appropriate for the energy of
Tc-99m (e.g., a medium- or
high-energy collimator) will

result in poor image quality.[5]

- Always use a low-energy,
high-resolution (LEHR) or low-
energy, all-purpose (LEAP)

collimator for Tc-99m imaging.

Frequently Asked Questions (FAQS)

Q1: What are the most common types of artifacts in Tc-99m SPECT imaging?

Al: The most frequently encountered artifacts are related to patient motion and soft tissue

attenuation.[1] Other common artifacts stem from instrumentation issues (like non-uniformity

and center of rotation errors), and errors during image processing and reconstruction.[4]

Q2: How often should quality control (QC) procedures be performed?
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A2: The frequency of QC tests varies. Key procedures and their recommended frequencies are
summarized in the table below.[6][7]

QC Test Recommended Frequency  Purpose

To ensure the camera is
Energy Peaking Daily detecting photons of the
correct energy.[6]

To check for variations in the
detector's response to a

Uniformity (Intrinsic/Extrinsic) Daily or Weekly ) o
uniform source of radiation.[6]

[7]

To verify the alignment of the
Center of Rotation (COR) Weekly or Monthly detector's electronic matrix
with the axis of rotation.[11]

To assess the system's ability
) ) ) ) to distinguish between small
Spatial Resolution/Linearity Weekly or Quarterly ] _
objects and to produce straight

lines.[6]

Q3: What is the "star" artifact and how can it be minimized?

A3: The "star" or "streak" artifact is commonly seen with filtered back-projection (FBP)
reconstruction algorithms, especially in images with high-contrast objects.[10] It appears as
lines radiating from areas of intense tracer uptake. This can be minimized by using iterative
reconstruction methods like Ordered Subsets Expectation Maximization (OSEM), which more
accurately model the imaging process and are less prone to such artifacts.[2]

Q4: Can patient-related factors other than motion affect image quality?

A4: Yes, several other patient-related factors can introduce artifacts. These include the
presence of metallic implants (which can cause significant attenuation), internal or external
radiopharmaceutical contamination, and physiological tracer uptake in non-target organs that is
close to the region of interest.[3][8]
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Experimental Protocols
Protocol 1: Daily Uniformity and Energy Peaking QC

Objective: To verify the correct energy peak and uniform response of the gamma camera
detector.

Methodology:

e Energy Peaking:

[¢]

Use a Tc-99m point source.

[¢]

Acquire an energy spectrum.

[e]

Verify that the photopeak is centered at 140 keV.

o

Adjust the energy window as needed. It is recommended to use a window of no greater
than 20%.[6]

o Extrinsic Uniformity:

o Place a Co-57 sheet source with a known activity on the detector head with the collimator

in place.
o Acquire a high-count flood image (typically 3-5 million counts for a 64x64 matrix).
o Visually inspect the image for any non-uniformities.

o Analyze the image quantitatively to ensure that uniformity specifications are within the
manufacturer's recommended limits.

Protocol 2: Center of Rotation (COR) Calibration

Objective: To ensure the accurate alignment of the center of the electronic matrix with the

mechanical axis of rotation.

Methodology:
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e Secure a Tc-99m point source off-center in the field of view.[6]

o Perform a complete 360° SPECT acquisition with the same parameters used for clinical

studies.

» The analysis software will calculate the deviation between the electronic and mechanical

centers of rotation.
e The deviation in both the x and y directions should be less than 0.5 pixels.[6]

« If the deviation exceeds this limit, a correction must be applied and the test repeated.
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Caption: A logical workflow for troubleshooting artifacts in SPECT imaging.
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Caption: Recommended schedule for key SPECT quality control procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Reducing Artifacts in
Technetium-99m SPECT Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083966#reducing-artifacts-in-technetium-99m-spect-
imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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